Cas no 1023942-16-6 (4-Carboxymethyl-3-nitrobenzoic acid ethyl ester)

• Product Name: 4-Carboxymethyl-3-nitrobenzoic acid ethyl ester
• CAS No: 1023942-16-6
• MF: C₁₁H₁₁NO₆
• MW: 253.208143472672
• CID: 2865150
• Update Time: 2023-08-10

4-Carboxymethyl-3-nitrobenzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-carboxymethyl-3-nitrobenzoic acid ethyl ester
• ethyl 4-(carboxymethyl)-3-nitrobenzoate
• 4-Carboxymethyl-3-nitrobenzoic acid ethyl ester

• Inchi： 1S/C11H11NO6/c1-2-18-11(15)8-4-3-7(6-10(13)14)9(5-8)12(16)17/h3-5H,2,6H2,1H3,(H,13,14)
• InChI Key： RUSUPBJOVKMNII-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(CC(=O)O)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 253.058637g/mol
• Monoisotopic Mass: 253.058637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 253.21g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 109